Cas no 2138193-78-7 (4-(1-Ethoxyethenyl)-2-ethylaniline)

• Product Name: 4-(1-Ethoxyethenyl)-2-ethylaniline
• CAS No: 2138193-78-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6378460
• PubChem ID: 165469640
• Update Time: 2025-10-29

4-(1-Ethoxyethenyl)-2-ethylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-803106
• 2138193-78-7
• 4-(1-ethoxyethenyl)-2-ethylaniline
• 4-(1-Ethoxyethenyl)-2-ethylaniline

• Inchi： 1S/C12H17NO/c1-4-10-8-11(6-7-12(10)13)9(3)14-5-2/h6-8H,3-5,13H2,1-2H3
• InChI Key： GTWMWDFVUCELCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=CC=C(C(=C1)CC)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(1-Ethoxyethenyl)-2-ethylaniline

Introduction to 4-(1-Ethoxyethenyl)-2-ethylaniline (CAS No. 2138193-78-7)

4-(1-Ethoxyethenyl)-2-ethylaniline (CAS No. 2138193-78-7) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic ring system substituted with an ethoxyethenyl group and an ethyl group, which imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-(1-Ethoxyethenyl)-2-ethylaniline is C₁₂H₁₇N, and its molecular weight is approximately 179.26 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. Its solubility in common organic solvents such as ethanol, acetone, and dichloromethane makes it highly versatile for use in various chemical reactions.

In the realm of pharmaceutical research, 4-(1-Ethoxyethenyl)-2-ethylaniline has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of new drugs targeting neurological disorders, cancer, and inflammatory diseases. The ethoxyethenyl group provides a reactive site for further functionalization, allowing chemists to introduce a wide range of substituents to tailor the biological activity of the final product.

In materials science, 4-(1-Ethoxyethenyl)-2-ethylaniline has been investigated for its use in the synthesis of advanced polymers and coatings. The presence of the aromatic ring and the ethoxyethenyl group can enhance the mechanical properties, thermal stability, and optical properties of these materials. For instance, researchers have synthesized polymeric materials using 4-(1-Ethoxyethenyl)-2-ethylaniline as a monomer, resulting in materials with improved tensile strength and flexibility.

The synthetic route for 4-(1-Ethoxyethenyl)-2-ethylaniline involves several well-established chemical transformations. One common method involves the reaction of 2-ethylaniline with ethyl vinyl ether in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. The choice of catalyst and reaction conditions can significantly influence the efficiency and selectivity of the synthesis.

In terms of safety and handling, 4-(1-Ethoxyethenyl)-2-ethylaniline should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. It is important to handle this compound with appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat to minimize exposure risks. While it is not classified as a hazardous material under current regulations, proper handling practices are essential to ensure workplace safety.

The environmental impact of 4-(1-Ethoxyethenyl)-2-ethylaniline is another important consideration. Studies have shown that this compound has low toxicity to aquatic organisms when used in recommended concentrations. However, it is advisable to follow best practices for waste disposal and environmental management to minimize any potential adverse effects on ecosystems.

In conclusion, 4-(1-Ethoxyethenyl)-2-ethylaniline (CAS No. 2138193-78-7) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure provides opportunities for further functionalization and development into advanced materials and bioactive compounds. Ongoing research continues to uncover new uses and properties of this compound, making it an exciting area of study for chemists and material scientists alike.